Cas no 56866-32-1 (N-(3-PHENYLALLYL)PHTHALIMIDE)

• Product Name: N-(3-PHENYLALLYL)PHTHALIMIDE
• CAS No: 56866-32-1
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 347616
• PubChem ID: 5389074
• Update Time: 2025-05-20

N-(3-PHENYLALLYL)PHTHALIMIDE Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(3-phenyl-2-propenyl)-
• AKOS 269
• 2-(3-Phenyl-2-propen-1-ly)-1H-isoindole-1,3(2H)-dione
• N-(3-PHENYLALLYL)PHTHALIMIDE
• CS-0036864
• W12198
• SMR000039359
• 17480-07-8
• (E)-2-cinnamylisoindoline-1,3-dione
• MLS000037853
• 2-[(E)-3-phenylprop-2-enyl]isoindole-1,3-dione
• 2-Cinnamylisoindoline-1,3-dione
• MFCD00158665
• SCHEMBL23847348
• W18749
• AKOS000278396
• HMS2347L10
• 2-[(2E)-3-phenyl-2-propenyl]-1H-isoindole-1,3(2H)-dione
• CHEMBL1483563
• BS-41941
• 56866-32-1
• STK529838
• 2-[(2E)-3-phenylprop-2-en-1-yl]-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C17H13NO2/c19-16-14-10-4-5-11-15(14)17(20)18(16)12-6-9-13-7-2-1-3-8-13/h1-11H,12H2/b9-6+
• InChI Key： AUDPOCGNHFKZBR-RMKNXTFCSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.09469
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Melting Point: 153-153.5 °C
• Boiling Point: 437.4±34.0 °C(Predicted)
• PSA: 37.38

Additional information on N-(3-PHENYLALLYL)PHTHALIMIDE

Comprehensive Overview of N-(3-PHENYLALLYL)PHTHALIMIDE (CAS No. 56866-32-1): Properties, Applications, and Industry Insights

N-(3-PHENYLALLYL)PHTHALIMIDE (CAS 56866-32-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This phthalimide derivative features a unique molecular structure combining a phenylallyl group with the phthalimide moiety, making it valuable for diverse synthetic applications. Recent studies highlight its potential as a key intermediate in developing novel bioactive compounds, aligning with growing industry demand for high-performance chemical building blocks.

The compound's thermal stability and solubility profile (soluble in common organic solvents like DMSO and ethanol) make it particularly useful in multistep organic synthesis. Researchers are exploring its role in cascade reactions and click chemistry applications, addressing current trends in green chemistry and atom-efficient processes. Analytical characterization via HPLC and mass spectrometry confirms its high purity (>98%), meeting stringent requirements for pharmaceutical-grade intermediates.

In material science, N-(3-PHENYLALLYL)PHTHALIMIDE demonstrates promise for designing photoactive polymers, responding to the surge in smart material development. Its conjugated system enables interesting optical properties, with potential applications in OLED technology and molecular sensors. Industry reports suggest growing adoption in electronic material formulations, particularly for flexible displays and organic semiconductors.

From a commercial perspective, global suppliers are expanding production capacity for 56866-32-1 to meet rising demand from contract research organizations and specialty chemical manufacturers. The compound's cost-effectiveness compared to similar nitrogen-containing heterocycles contributes to its market growth. Regulatory analyses confirm its compliance with major REACH and FDA guidelines for research applications, though proper laboratory safety protocols should always be observed.

Emerging research explores structure-activity relationships of phthalimide derivatives like 56866-32-1 in biologically active compounds. Recent publications investigate its potential as a scaffold molecule for enzyme inhibitors, coinciding with increased interest in targeted drug discovery. The compound's modifiable functional groups allow diverse structure-activity optimization, making it valuable for medicinal chemistry pipelines.

Quality control protocols for N-(3-PHENYLALLYL)PHTHALIMIDE typically involve HPLC purity testing, melting point determination, and spectroscopic verification (IR, NMR). Storage recommendations emphasize protection from moisture and prolonged light exposure to maintain stability. These procedures align with current GMP standards for fine chemicals, addressing industry concerns about batch-to-batch consistency.

The environmental profile of CAS 56866-32-1 shows favorable biodegradability metrics in standard OECD tests, responding to growing demand for eco-friendly chemical solutions. Lifecycle assessments suggest its synthesis pathways can be optimized for reduced carbon footprint, supporting green chemistry initiatives. These characteristics make it attractive for companies pursuing ESG compliance in their supply chains.

Future research directions may explore catalytic applications of N-(3-PHENYLALLYL)PHTHALIMIDE in asymmetric synthesis, leveraging its chiral centers for stereoselective reactions. The compound's versatility positions it well for emerging fields like covalent organic frameworks (COFs) and molecular machine components. As analytical techniques advance, new applications in supramolecular chemistry and nanotechnology may emerge.